N,N-diethyl-N'-(2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidin-4-yl)-1,3-propanediamine

• IUPAC Name: N',N'-diethyl-N-(4,11,13-trimethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-yl)propane-1,3-diamine
• InChI: InChI=1S/C19H28N6/c1-6-24(7-2)10-8-9-20-16-12-15(5)22-19-17-13(3)11-14(4)21-18(17)23-25(16)19/h11-12,20H,6-10H2,1-5H3
• InChI Key: QZJQBHQGTYZJDT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC1=CC(=NC2=C3C(=CC(=NC3=NN12)C)C)C
• Molecular Formula: C19H28N6
• Molecular Weight: 340.5 g/mol

Description

“N,N-diethyl-N’-(2,8,10-trimethylpyrido[2’,3’:3,4]pyrazolo[1,5-a]pyrimidin-4-yl)-1,3-propanediamine” is a chemical compound with the molecular formula C18H26N6. It is related to a class of compounds known as pyrazolo[3,4-d]pyrimidines.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral properties. For instance:

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Other Applications

Beyond the mentioned fields, consider exploring additional areas such as antitubercular, antidiabetic, and antimalarial activities. Keep in mind that further research is essential to uncover the full therapeutic potential of this intriguing compound.

Mechanism of Action

Target of Action

Compounds with similar pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been reported to inhibitCDK2 , a protein kinase involved in cell cycle regulation.

Mode of Action

Similar compounds have been found to inhibit cdk2, which could lead to alterations in cell cycle progression and induction of apoptosis .

Biochemical Pathways

This can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines, including mcf-7 and hct-116 . These compounds have also demonstrated enzymatic inhibitory activity against CDK2/cyclin A2 .

Future Directions

The future research directions for this compound could involve further investigation into its potential as a CDK2 inhibitor, given the promising results seen with related compounds. This could include studies into its synthesis, bioactivity, and mechanism of action.